2-Chloro-4-(2-chloro-4-methylphenyl)benzonitrile

• IUPAC Name: 2-chloro-4-(2-chloro-4-methylphenyl)benzonitrile
• InChI: InChI=1S/C14H9Cl2N/c1-9-2-5-12(14(16)6-9)10-3-4-11(8-17)13(15)7-10/h2-7H,1H3
• InChI Key: GBKPYMIZMYWOJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C#N)Cl)Cl
• Molecular Formula: C14H9Cl2N
• DSSTOX Substance ID: DTXSID30742764
• Molecular Weight: 262.1 g/mol
• CAS No.: 1355247-42-5

Description

2-Chloro-4-(2-chloro-4-methylphenyl)benzonitrile is a chemical compound with the CAS Number: 1355247-42-5. It has a molecular weight of 262.14. The IUPAC name for this compound is 2’,3-dichloro-4’-methyl [1,1’-biphenyl]-4-carbonitrile.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the linear formula C14H9Cl2N. The InChI code for this compound is 1S/C14H9Cl2N/c1-9-2-5-12(14(16)6-9)10-3-4-11(8-17)13(15)7-10/h2-7H,1H3.

Scientific Research Applications

Synthesis and Chemical Reactions

2-Chloro-4-(2-chloro-4-methylphenyl)benzonitrile is involved in various chemical synthesis and reaction studies. For instance, it is a precursor in the synthesis of 2-cyano-4′-methylbiphenyl through condensation reactions, where its reactivity and the origins of by-products like 4-methylphenol and 4,4′-dimethylbiphenyl are explored (C. Qun, 2007). Additionally, it plays a role in the conversion of certain benzonitriles into 3-aminoindole-2-carbonitriles, showcasing its versatility in chemical transformations (Sophia S. Michaelidou & P. Koutentis, 2009).

Antimicrobial Activity

Research has also delved into the antimicrobial properties of derivatives of this compound. One study synthesized 1-(3-amino-5-chloro-2, 3-dihydro-1-benzofuran-2-yl) ethan-1-one [2, 1-b]-furan and its derivatives, starting from a key material closely related to this compound, and evaluated their antibacterial and antifungal activities (Mahesh K. Kumar et al., 2022).

Antitumor Activity

Another fascinating area of application is in the development of antitumor agents. A derivative, formed through reactions involving this compound, was studied for its potent anticancer activity against U937 human monocytic cells. The study utilized various spectroscopic and structural elucidation techniques to understand the mechanism of action (Pradip K. Bera et al., 2021).

Advanced Material Synthesis

The compound also finds application in the synthesis of advanced materials. For example, its role as an intermediate in the preparation of HIV-1 reverse transcriptase inhibitors highlights its importance in the pharmaceutical field (Ju Xiu-lia, 2015). Additionally, its involvement in cycloaddition reactions with o-quinoid structures further demonstrates its utility in organic synthesis and material science (W. I. Awad & M. Sobhy, 1969).

Safety and Hazards

For safety information and potential hazards associated with 2-Chloro-4-(2-chloro-4-methylphenyl)benzonitrile, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.